Cas no 875-94-5 (Bicyclo4.2.0octa-1,3,5,7-tetraene-3-carboxylic acid)

Bicyclo4.2.0octa-1,3,5,7-tetraene-3-carboxylic acid Properties

Names and Identifiers

• Bicyclo[4.2.0]octa-1,3,5,7-tetraene-3-carboxylic acid
• 4-CARBOXYL BENZOCYCLOBUTENE
• bicyclo[4.2.0]octa-1(6),2,4,7-tetraene-4-carboxylic acid
• 4-Carboxylbenzocyclobutene
• Bicyclo[4.2.0]octa-1,3,5-triene-3-carboxylic acid
• 1,2-Dihydrobenzocyclobutene-4-carboxylic acid
• 4-Benzocyclobutenecarboxylic acid
• 1,2-Dihydroenzocyclobutene-4-carboxylic acid
• DS-19487
• AKOS006377474
• SCHEMBL9477896
• Z1205494871
• 4-CARBOXYLBENZOCYCLOBUTANE
• EN300-1703645
• bicyclo[4.2.0]octa-1,3,5-triene-3-carboxylic acid
• bicyclo[4.2.0]octa-1,3,5-triene-3-carboxylicacid
• CS-0155370
• 875-94-5
• AC-209
• +Expand

• MDL： MFCD09842339
• InChIKey： LOOOVFMUCRDVNN-UHFFFAOYSA-N
• Inchi： 1S/C9H8O2/c10-9(11)8-4-2-6-1-3-7(6)5-8/h2,4-5H,1,3H2,(H,10,11)
• SMILES： O=C(C1C=C2CCC2=CC=1)O

Computed Properties

• Exact Mass: 146.03700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 146.036779430g/mol
• Heavy Atom Count: 11
• Complexity: 341
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 1.86860
• PSA: 37.30000
• Refractive Index: 1.638
• Boiling Point: 306.1°C at 760 mmHg
• Melting Point: 159 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 137.5°C
• Color/Form: White crystals
• Density: 1.307

Bicyclo4.2.0octa-1,3,5,7-tetraene-3-carboxylic acid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

Bicyclo4.2.0octa-1,3,5,7-tetraene-3-carboxylic acid Customs Data

• HS CODE：2916209090
• Customs Data：

  China Customs Code:

  2916209090

  Overview:

  2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%